Cas no 1207175-70-9 (1-(4-bromo-1,3-thiazol-2-yl)methanamine hydrochloride)

1-(4-Bromo-1,3-thiazol-2-yl)methanamine hydrochloride is a brominated thiazole derivative with a primary amine functional group, commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. The presence of the 4-bromo substituent enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The hydrochloride salt form improves stability and solubility, facilitating handling in aqueous or polar solvent systems. This compound is particularly valuable in the development of biologically active molecules, including potential agrochemicals or medicinal agents targeting thiazole-based pharmacophores. Its well-defined structure and high purity make it suitable for precise synthetic applications in drug discovery and material science.

1-(4-bromo-1,3-thiazol-2-yl)methanamine hydrochloride structure

1207175-70-9 structure

Product Name:1-(4-bromo-1,3-thiazol-2-yl)methanamine hydrochloride

CAS No:1207175-70-9

MF:C₄H₆BrClN₂S

MW:229.525837421417

MDL:MFCD09878587

CID:4555730

PubChem ID:44630590

Update Time:2025-05-19

1-(4-bromo-1,3-thiazol-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- (4-bromothiazol-2-yl)methanamine hydrochloride
- (4-BROMOTHIAZOL-2-YL)METHANAMINE HCL
- AMY23696
- (4-bromo-1,3-thiazol-2-yl)methanamine;hydrochloride
- 1-(4-bromo-1,3-thiazol-2-yl)methanamine hydrochloride
- MFCD09878587
- AKOS032960647
- CS-0442263
- 1207175-70-9
- (4-Bromothiazol-2-yl)methanaminehydrochloride
- MDL： MFCD09878587
- Inchi： 1S/C4H5BrN2S.ClH/c5-3-2-8-4(1-6)7-3;/h2H,1,6H2;1H
- InChI Key： GCYLPOFJYZDHDE-UHFFFAOYSA-N
- SMILES： BrC1=CSC(CN)=N1.Cl

Computed Properties

Exact Mass: 227.91236g/mol
Monoisotopic Mass: 227.91236g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 80.4
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.2

1-(4-bromo-1,3-thiazol-2-yl)methanamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A059006590-5g	(4-Bromothiazol-2-yl)methanamine hydrochloride	1207175-70-9	95%	5g	$1656.24	2023-09-04
Alichem	A059006590-10g	(4-Bromothiazol-2-yl)methanamine hydrochloride	1207175-70-9	95%	10g	$2677.32	2023-09-04
Alichem	A059006590-25g	(4-Bromothiazol-2-yl)methanamine hydrochloride	1207175-70-9	95%	25g	$4100.40	2023-09-04
abcr	AB449339-250 mg	(4-Bromothiazol-2-yl)methanamine HCl; .	1207175-70-9		250MG	€662.30	2023-07-18
Chemenu	CM363695-1g	(4-bromothiazol-2-yl)methanamine hydrochloride	1207175-70-9	95%+	1g	$910	2023-01-01
eNovation Chemicals LLC	Y0979141-1g	(4-bromothiazol-2-yl)methanamine hydrochloride	1207175-70-9	95%	1g	$910	2024-08-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	ARK-09814-5g	(4-BROMOTHIAZOL-2-YL)METHANAMINE HCL	1207175-70-9	95	5g	$2000	2021-06-25
abcr	AB449339-100mg	(4-Bromothiazol-2-yl)methanamine HCl; .	1207175-70-9		100mg	€380.50	2025-02-15
abcr	AB449339-250mg	(4-Bromothiazol-2-yl)methanamine HCl; .	1207175-70-9		250mg	€656.20	2025-02-15
abcr	AB449339-100 mg	(4-Bromothiazol-2-yl)methanamine HCl; .	1207175-70-9		100MG	€359.40	2023-07-18

1-(4-bromo-1,3-thiazol-2-yl)methanamine hydrochloride Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Related Categories

Additional information on 1-(4-bromo-1,3-thiazol-2-yl)methanamine hydrochloride

Introduction to 1-(4-bromo-1,3-thiazol-2-yl)methanamine hydrochloride (CAS No. 1207175-70-9)

1-(4-bromo-1,3-thiazol-2-yl)methanamine hydrochloride, also known by its CAS registry number 1207175-70-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of the thiazole class of heterocyclic compounds, which are widely studied for their diverse biological activities and potential applications in drug development.

The structure of 1-(4-bromo-1,3-thiazol-2-yl)methanamine hydrochloride consists of a thiazole ring substituted with a bromine atom at the 4-position and a methanamine group at the 2-position. The hydrochloride salt form indicates that the compound exists in its protonated form, which is commonly used in pharmaceutical formulations to enhance solubility and stability. The thiazole ring itself is a five-membered aromatic heterocycle containing one sulfur and one nitrogen atom, contributing to the compound's unique electronic properties and reactivity.

Recent studies have highlighted the potential of thiazole derivatives as promising candidates for the development of novel therapeutic agents. For instance, research has shown that certain thiazole-containing compounds exhibit potent anti-inflammatory, antioxidant, and anticancer activities. In particular, the presence of the bromine substituent in 1-(4-bromo-1,3-thiazol-2-yl)methanamine hydrochloride may enhance its pharmacokinetic properties, making it a valuable lead compound for further exploration in drug discovery.

The synthesis of 1-(4-bromo-1,3-thiazol-2-yl)methanamine hydrochloride typically involves a multi-step process that includes the formation of the thiazole ring followed by substitution reactions to introduce the bromine and methanamine groups. The optimization of these synthetic routes has been an active area of research, with chemists focusing on improving yields and minimizing the use of hazardous reagents. Recent advancements in catalytic methods and green chemistry have provided more sustainable approaches to synthesizing such compounds.

In terms of applications, thiazole derivatives like 1-(4-bromo-1,3-thiazol-2-yl)methanamine hydrochloride are being investigated for their potential roles in treating various diseases. For example, studies have demonstrated that certain thiazole-containing compounds can modulate key cellular pathways involved in inflammation and cancer progression. Additionally, the compound's ability to act as a precursor for more complex molecules makes it a valuable building block in medicinal chemistry.

The pharmacological properties of 1-(4-bromo-1,3-thiazol-2-yl)methanamine hydrochloride are currently under intensive study. Researchers are exploring its bioavailability, metabolic stability, and toxicity profiles to assess its suitability as a drug candidate. Preliminary results suggest that the compound exhibits favorable pharmacokinetic characteristics, which could make it an attractive option for further preclinical testing.

In conclusion, 1-(4-bromo-1,3-thiazol